N-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)acetamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C21H24FN3O3/c1-15(26)23-13-19(16-6-7-20-21(12-16)28-14-27-20)25-10-8-24(9-11-25)18-5-3-2-4-17(18)22/h2-7,12,19H,8-11,13-14H2,1H3,(H,23,26)
• InChI Key: ZHOUVHOAMFMHNA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC(C1=CC2=C(C=C1)OCO2)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C21H24FN3O3
• Molecular Weight: 385.4 g/mol

Description

N-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C21H24FN3O3 and its molecular weight is 385.439. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticonvulsant Activities

• Antimicrobial Applications : Compounds with structural features similar to the given chemical have been synthesized and evaluated for antimicrobial activities. For instance, derivatives of benzoxazoles have shown a broad spectrum of antimicrobial activity against various bacterial and fungal strains, suggesting potential applications in addressing drug-resistant infections (Arısoy et al., 2014). Furthermore, novel acetamide derivatives have been investigated for their antibacterial efficacy, demonstrating significant activity against resistant Gram-positive and Gram-negative bacteria, highlighting the importance of structural modifications in enhancing antimicrobial potency (Varshney et al., 2009).

• Anticonvulsant Properties : Research into new 3-methyl-3-phenyl-2,5-dioxo-pyrrolidin-1-yl-acetamides has shown promising anticonvulsant activity, with some compounds offering protection in animal models of epilepsy. This suggests a potential for similar compounds to be developed as antiepileptic medications, with specific derivatives demonstrating significant analgesic activity as well (Obniska et al., 2015).

Synthesis and Biological Activity Studies

• Synthetic Approaches : The synthesis of flunarizine, a drug used for treating migraines and epilepsy, involves structural elements similar to those in the query compound. Research into its synthesis provides insights into the complex chemistry involved in developing pharmacologically active agents and their potential applications in medicine (Shakhmaev et al., 2016).

• Biological Activity Exploration : Studies on the synthesis and evaluation of novel compounds for antimicrobial and antitumor activities have underscored the importance of structural diversity in medicinal chemistry. For example, novel benzoxazinone derivatives have been investigated as neuropeptide Y5 antagonists for treating obesity, indicating the potential for structurally similar compounds to be explored for various therapeutic applications (Torrens et al., 2005).